Cas no 1512353-72-8 (2-(6-methoxy-1H-indol-2-yl)ethanimidamide)

• Product Name: 2-(6-methoxy-1H-indol-2-yl)ethanimidamide
• CAS No: 1512353-72-8
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5991051
• PubChem ID: 83676461
• Update Time: 2025-05-19

2-(6-methoxy-1H-indol-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-methoxy-1H-indol-2-yl)ethanimidamide
• 1512353-72-8
• EN300-1733101

• Inchi： 1S/C11H13N3O/c1-15-9-3-2-7-4-8(5-11(12)13)14-10(7)6-9/h2-4,6,14H,5H2,1H3,(H3,12,13)
• InChI Key： CYMVRDYCVSXNFN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(CC(=N)N)NC=2C=1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(6-methoxy-1H-indol-2-yl)ethanimidamide

Recent Advances in the Study of 2-(6-methoxy-1H-indol-2-yl)ethanimidamide (CAS: 1512353-72-8)

2-(6-methoxy-1H-indol-2-yl)ethanimidamide (CAS: 1512353-72-8) is a synthetic indole derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities and mechanisms of action. The indole core, a common motif in many bioactive molecules, combined with the ethanimidamide moiety, suggests possible interactions with various biological targets, including enzymes and receptors.

Recent research has focused on the synthesis and optimization of 2-(6-methoxy-1H-indol-2-yl)ethanimidamide to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route for this compound, achieving higher yields and purity compared to previous methods. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development. Additionally, computational modeling studies have predicted strong binding affinities for certain protein targets, particularly those involved in inflammatory pathways.

In vitro and in vivo studies have provided preliminary evidence of the compound's biological activity. For instance, a recent investigation demonstrated that 2-(6-methoxy-1H-indol-2-yl)ethanimidamide exhibits significant anti-inflammatory effects in murine models of colitis. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory bowel diseases. Furthermore, its low cytotoxicity in human cell lines underscores its safety profile, a critical factor in drug development.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study indicated that 2-(6-methoxy-1H-indol-2-yl)ethanimidamide could induce apoptosis in certain cancer cell lines, particularly those with high expression of indoleamine 2,3-dioxygenase (IDO). This enzyme is often overexpressed in tumors and is associated with immune evasion. The compound's ability to modulate IDO activity opens new avenues for cancer immunotherapy research. However, further studies are needed to elucidate the exact mechanisms and optimize its efficacy.

Despite these promising findings, challenges remain in the development of 2-(6-methoxy-1H-indol-2-yl)ethanimidamide as a therapeutic agent. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore formulation strategies such as nanoparticle encapsulation or prodrug approaches. Moreover, the compound's selectivity for specific biological targets needs to be thoroughly investigated to minimize off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and advance the compound toward clinical trials.

In conclusion, 2-(6-methoxy-1H-indol-2-yl)ethanimidamide (CAS: 1512353-72-8) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of inflammation and oncology. Recent studies have shed light on its synthetic accessibility, biological activities, and potential mechanisms of action. However, further research is required to overcome existing limitations and fully realize its therapeutic potential. The continued exploration of this compound underscores the importance of interdisciplinary collaboration in advancing chemical biology and medicinal chemistry research.